Cas no 1805133-29-2 (4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine
• CAS No: 1805133-29-2
• MF: C₆H₄F₂IN₃O₂
• MW: 315.016139984131
• CID: 4928012
• Update Time: 2025-07-22

4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine

• Inchi： 1S/C6H4F2IN3O2/c7-5(8)3-4(10)2(12(13)14)1-11-6(3)9/h1,5H,(H2,10,11)
• InChI Key： DPBQPBQMSSJQOX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=CN=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine

4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine (CAS No. 1805133-29-2): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine, identified by its CAS number 1805133-29-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an amino group, a difluoromethyl moiety, an iodine atom, and a nitro group, serves as a crucial building block in the synthesis of various bioactive molecules. The unique arrangement of these functional groups imparts distinct reactivity, making it an invaluable asset in the development of novel therapeutic agents.

The< strong>4-amino group at the 4-position of the pyridine ring introduces nucleophilic character to the molecule, facilitating nucleophilic substitution reactions that are essential for constructing more complex structures. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to form carbon-carbon and carbon-nitrogen bonds, respectively. The< strong>3-(difluoromethyl) substituent further enhances the compound's utility by providing additional reactivity and metabolic stability. Difluoromethyl groups are known to improve pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation.

The presence of an< strong>iodo atom at the 2-position allows for further functionalization via palladium-catalyzed reactions. Iodine is a well-established leaving group in organic synthesis, and its displacement by various nucleophiles enables the construction of diverse molecular architectures. This property makes 4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine a valuable scaffold for generating libraries of compounds for high-throughput screening. Additionally, the< strong>5-nitro group contributes to the electron-withdrawing nature of the molecule, influencing its electronic properties and reactivity in electronic applications.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The< strong>pyridine scaffold, which is a common structural motif in many bioactive compounds, has been extensively studied for its ability to interact with biological targets. 4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine exemplifies this trend by serving as a precursor for several promising drug candidates. For instance, researchers have utilized this compound to synthesize derivatives with potent antiviral activity against RNA viruses. The nitro group can be reduced to an amine, altering the electronic properties and potentially enhancing binding affinity to viral proteases or polymerases.

The< strong>difluoromethyl group has been particularly highlighted for its role in enhancing drug efficacy and selectivity. Studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved metabolic stability and reduced susceptibility to degradation by cytochrome P450 enzymes. This characteristic is especially valuable in the development of long-acting drugs where prolonged circulation is desired. Furthermore, the< strong>iodo substituent has been leveraged in the synthesis of kinase inhibitors, which are critical targets in oncology research. By employing transition-metal-catalyzed cross-coupling reactions, researchers have been able to introduce various aryl or heteroaryl groups at the 2-position of the pyridine ring, generating potent inhibitors with high selectivity.

The< strong>4-amino and< strong>5-nitro groups also play significant roles in modulating drug properties such as solubility and binding affinity. The amino group can be further functionalized through acylation or alkylation to alter hydrophobicity or introduce additional interactions with biological targets. The nitro group can be selectively reduced to an amine under mild conditions using catalytic hydrogenation or chemical reducing agents like sodium borohydride. This versatility allows for fine-tuning of physicochemical properties to optimize pharmacokinetic profiles.

The synthesis of 4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. A common synthetic route includes nitration followed by halogenation at specific positions on the ring. The introduction of the difluoromethyl group can be achieved through electrophilic aromatic substitution or metal-mediated coupling reactions depending on substrate availability and desired regioselectivity. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions that could compromise subsequent transformations.

In conclusion, 4-Amino-3-(difluoromethyl)-2-iodo-5-nitropyridine (CAS No.< strong>1805133-29-2) represents a cornerstone intermediate in modern pharmaceutical synthesis due to its multifunctional nature and broad applicability across various therapeutic areas. Its unique combination of reactive sites—amino, difluoromethyl, iodo, and nitro—makes it an indispensable tool for medicinal chemists seeking to develop innovative drug candidates with enhanced efficacy and selectivity.